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Compound of Interest

Compound Name: Texanol

cat. No.: B047921

The following document provides essential safety and logistical information for the proper
disposal of Texanol (also known as 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), tailored
for researchers, scientists, and drug development professionals. Adherence to these
procedural guidelines is critical for ensuring laboratory safety and environmental protection.

Immediate Safety Protocols

Before handling Texanol for disposal, a thorough review of its Safety Data Sheet (SDS) is
mandatory. The primary hazards are environmental, as Texanol is classified as harmful to
aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE): Always wear the following appropriate PPE when
handling Texanol waste:

o Eye Protection: Safety glasses or chemical splash goggles.
» Hand Protection: Chemical-resistant gloves.

» Body Protection: A protective suit or lab coat.

General Handling Precautions:

o Ensure the work station is well-ventilated[1].

» Avoid release into the environment[1]. Prevent the product from entering drains or surface
waters[2].
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» Keep Texanol waste away from incompatible materials such as strong oxidizing agents.

Step-by-Step Disposal Procedure

Disposal of Texanol and its containers must be managed as industrial or chemical waste in
accordance with all applicable local, state, and federal regulations[1][2]. Do not dispose of
Texanol down the drain or with general garbage[2][3].

Step 1: Waste Collection

Containment: For liquid spills, use an inert absorbent material such as sand, vermiculite, or
diatomaceous earth to contain the waste[2][3][4][5].

Collection: Collect the absorbed material or liquid waste into a suitable, sealable, and clearly
labeled container for chemical waste[3][5][6].

Segregation: Do not mix Texanol waste with other solvent wastes unless protocols permit. If
mixed, the entire quantity may need to be treated as a more hazardous substance,
potentially increasing disposal costs[6].

Step 2: Storage

Container Integrity: Ensure the waste container is tightly closed and stored in a dry, cool, and
well-ventilated place[3][7].

Labeling: Clearly label the waste container with its contents ("Texanol Waste") and
associated hazard warnings.

Location: Store the container away from foodstuffs and incompatible materials[3].
Step 3: Final Disposal

» Professional Disposal Service: Arrange for disposal through a licensed and approved waste
disposal plant or contractor[1]. Disposal must be carried out according to official
regulations[1][2].

» Regulatory Compliance: The specific waste classification and disposal method may need to
be determined in consultation with a regional disposal service to assign the correct European
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Waste Code (EWC) or equivalent local code[2].

o Transportation: While Texanol is often not regulated as a dangerous good for transport, all
shipments of waste must comply with relevant transport regulations[2].

Accidental Release Measures

In the event of a spill:

o Evacuate: Evacuate unnecessary personnel from the area[1].
o Ventilate: Ensure the spillage area is well-ventilated[1].

» Contain: Stop the leak if it is safe to do so. Use dikes or absorbents to prevent migration into
sewers or streams|[1].

o Clean-Up: Absorb the spill with an inert material and place it in a designated container for
disposal[3][4][5].

o Decontamination: Fire residues and contaminated fire-extinguishing water must be disposed
of in accordance with local regulations.

Quantitative Data: Physical and Chemical Properties

The following table summarizes key quantitative data for Texanol.

Property Value

Boiling Point 254 - 261.5 °C[4][5]

Flash Point 120 - 122 °C (Closed Cup)[4][5]
Vapor Pressure 0.01 - 0.013 mbar @ 20 °C[4][8]
Water Solubility 858 mg/L[4]

Specific Gravity 0.95 @ 20 °C[4]

Freezing Point -50 °C[4][8]
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Diagrams and Visualizations
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Caption: Logical workflow for the safe disposal of Texanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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